Cas no 130678-42-1 (Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, bis(1-methylethyl) ester, [R-(R*,R*)]- (9CI))

• Product Name: Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, bis(1-methylethyl) ester, [R-(R*,R*)]- (9CI)
• CAS No: 130678-42-1
• MF: C₁₆H₃₄O₆Si₂
• MW: 378.608567714691
• CID: 102526
• PubChem ID: 11036237
• Update Time: 2025-04-18

Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, bis(1-methylethyl) ester, [R-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, bis(1-methylethyl) ester, [R-(R*,R*)]- (9CI)
• (+)-Diisopropyl O,O'-bis(trimethylsilyl)-L-tartrate
• (+)-Diisopropyl-O,O′-bis(trimethylsilyl)-L-tartrate
• dipropan-2-yl (2R,3R)-2,3-bis(trimethylsilyloxy)butanedioate
• (+)-Diisopropyl-O,O inverted exclamation mark
• (+)-Diisopropyl-O,O'-bis(trimethylsilyl)-L-tartrate
• (+)-O,O inverted exclamation marka-Bis(trimethylsilyl)-L-tartaric acid diisopropyl ester
• (+)-O,O'-Bis(trimethylsilyl)-L-tartaric acid diisopropyl ester
• 420131_ALDRICH
• Di(1-methylethyl)-(2R,3R)-2,3-bisbutandioat
• diisopropyl-L-(+)-2,3-O-bis(trimethylsilyl)tartarate
• I14-53302
• O,O-bis(trimethylsilyl)diisopropyl-L-tartrate
• (+)-DIISOPROPYL O O'-BIS(TRIMETHYLSILYL&
• diisopropyl O,O'-bis(trimethylsilyl) tartrate
• DIISOPROPYL O,O'-BIS(TRIMETHYLSILYL)-L-TARTRATE
• (+)-Diisopropyl-O,O`-bis(trMethylsilyl)-L-tartrate
• DIISOPROPYL O,O'-BIS(TRIMETHYLSILYL-L-TA RTRATE, FLUKABRAND CHIRASELECT, 99%
• SCHEMBL14236834
• AKOS015915812
• J-005853
• DIISOPROPYLO,O-BIS(TRIMETHYLSILYL)-L-TARTRATE
• DIISOPROPYL O,O/'-BIS(TRIMETHYLSILYL)-L-TARTRATE
• 130678-42-1
• DTXSID70452815
• (+)-Diisopropyl-O,O'-bis(trimethylsilyl)-L-tartrate, 99%, ChiraSelect reagent

• MDL： MFCD00192055
• Inchi： 1S/C16H34O6Si2/c1-11(2)19-15(17)13(21-23(5,6)7)14(22-24(8,9)10)16(18)20-12(3)4/h11-14H,1-10H3/t13-,14-/m1/s1
• InChI Key： WTAZEIUCUCCYIA-ZIAGYGMSSA-N
• SMILES： [Si](C)(C)(C)O[C@@H](C(=O)OC(C)C)[C@H](C(=O)OC(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 378.18900
• Monoisotopic Mass: 378.18939187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Color/Form: NA
• Density: 0.972 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 105-107 °C1 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.428(lit.)
• PSA: 71.06000
• LogP: 3.32980
• Sensitiveness: Air Sensitive

Butanedioic acid,2,3-bis[(trimethylsilyl)oxy]-, bis(1-methylethyl) ester, [R-(R*,R*)]- (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃